Cas no 15504-41-3 (2-oxo-3-(thiophen-2-yl)propanoic acid)

• Product Name: 2-oxo-3-(thiophen-2-yl)propanoic acid
• CAS No: 15504-41-3
• MF: C₇H₆O₃S
• MW: 170.185740947723
• CID: 2105441
• Update Time: 2025-10-22

2-oxo-3-(thiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-3-(thiophen-2-yl)propanoic acid
• 2-oxo-3-thiophen-2-ylpropanoic acid

• Inchi： 1S/C7H6O3S/c8-6(7(9)10)4-5-2-1-3-11-5/h1-3H,4H2,(H,9,10)
• InChI Key： DFEKJNVSDUKUIR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives

Additional information on 2-oxo-3-(thiophen-2-yl)propanoic acid

Professional Introduction to 2-oxo-3-(thiophen-2-yl)propanoic Acid (CAS No. 15504-41-3)

2-oxo-3-(thiophen-2-yl)propanoic acid, with the chemical formula C₉H₆O_{3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structure, featuring a thiophene ring and a β-keto acid moiety, makes it a versatile intermediate in the development of various biologically active molecules. This compound has garnered considerable attention due to its potential applications in drug discovery and material science, particularly in the synthesis of heterocyclic derivatives with therapeutic properties.}

The CAS number 15504-41-3 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. The presence of both oxygen and sulfur atoms in its molecular framework contributes to its reactivity, making it a valuable building block for organic synthesis. Recent studies have highlighted its role in the development of novel antimicrobial agents, where its structural features enhance binding affinity to bacterial enzymes.

In the realm of medicinal chemistry, 2-oxo-3-(thiophen-2-yl)propanoic acid has been explored as a precursor for synthesizing nonsteroidal anti-inflammatory drugs (NSAIDs). The thiophene ring is particularly noteworthy, as it is known to impart stability and bioavailability to pharmacological compounds. Researchers have demonstrated its utility in creating derivatives that exhibit potent anti-inflammatory effects while minimizing gastrointestinal side effects associated with traditional NSAIDs.

Moreover, the β-keto acid moiety in this compound allows for further functionalization through condensation reactions, leading to the formation of complex heterocycles. These derivatives have shown promise in inhibiting enzymes involved in cancer progression, such as kinases and proteases. Preliminary clinical trials have indicated that certain analogs derived from 2-oxo-3-(thiophen-2-yl)propanoic acid exhibit significant cytotoxicity against various cancer cell lines without compromising normal cell function.

The synthesis of 2-oxo-3-(thiophen-2-yl)propanoic acid typically involves multi-step organic reactions, starting from commercially available thiophene derivatives. Advanced synthetic methodologies, such as cross-coupling reactions and catalytic hydrogenation, have been employed to achieve high yields and purity. These techniques are essential for pharmaceutical applications where impurities can adversely affect drug efficacy and safety.

Recent advancements in computational chemistry have further enhanced the understanding of this compound's reactivity and biological activity. Molecular modeling studies have revealed that the thiophene ring interacts favorably with biological targets due to its aromaticity and electron-rich nature. This insight has guided the design of more potent analogs with optimized pharmacokinetic profiles.

In material science, 2-oxo-3-(thiophen-2-yl)propanoic acid has been investigated for its potential use in conductive polymers and organic electronics. The conjugated system formed by the β-keto acid and thiophene ring enables efficient charge transport, making it suitable for applications in flexible electronics and solar cells. Researchers are exploring ways to incorporate this compound into novel materials that offer improved performance and durability.

The environmental impact of synthesizing and utilizing 2-oxo-3-(thiophen-2-yl)propanoic acid is also a growing area of interest. Green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and energy consumption. For instance, catalytic processes that minimize solvent use are being optimized for large-scale production.

Future research directions include exploring the pharmacological potential of novel derivatives derived from 2-oxo-3-(thiophen-2-ylopropanoic acid). Investigating its role in neurodegenerative diseases is one such avenue, where structural modifications may lead to compounds with neuroprotective properties. Additionally, studying its interactions with enzymes involved in metabolic disorders could open new therapeutic possibilities.

In conclusion, 2-oxylo-thiophenyl)-propionic acid (CAS No. 1550441S) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules with therapeutic potential. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges.